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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxy-2-nitrobenzoic acid, a substituted aromatic carboxylic acid, holds a significant

position in the landscape of organic synthesis. While not a household name, this compound

serves as a crucial building block and intermediate in the preparation of a wide array of more

complex molecules, particularly in the pharmaceutical, agrochemical, and dye industries.[1][2]

Its strategic placement of methoxy, nitro, and carboxylic acid functional groups on the benzene

ring imparts a unique reactivity profile that is leveraged by synthetic chemists to construct

intricate molecular architectures. This technical guide provides an in-depth exploration of the

discovery, history, and key synthetic methodologies associated with 4-Methoxy-2-nitrobenzoic
acid, presenting critical data and experimental protocols for the scientific community.

Historical Perspective and Discovery
The precise moment of discovery and the identity of the scientist who first synthesized 4-
Methoxy-2-nitrobenzoic acid are not prominently documented in readily accessible historical

records. Its emergence is likely intertwined with the broader exploration of nitration and

oxidation reactions on substituted aromatic compounds that flourished in the late 19th and

early 20th centuries. The development of methods for the selective functionalization of benzene

derivatives was a cornerstone of organic chemistry during this era, driven by the burgeoning

dye and pharmaceutical industries.
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The synthesis of the parent compound, p-anisic acid (4-methoxybenzoic acid), was first

reported in 1841 by the French chemist Auguste Cahours, who obtained it by the oxidation of

anethole, a component of anise oil.[3] The subsequent exploration of the reactivity of p-anisic

acid and related compounds, including nitration reactions, would have logically led to the

synthesis of its various nitro-substituted isomers. While a singular "discovery" paper for 4-
Methoxy-2-nitrobenzoic acid remains elusive, its preparation is a logical extension of

established synthetic transformations that were being systematically investigated during this

period. The earliest comprehensive documentation of its properties and synthesis would likely

be found within the extensive pages of the Beilstein Handbuch der Organischen Chemie, a

monumental compendium of organic compounds.

Physicochemical Properties
4-Methoxy-2-nitrobenzoic acid is a solid at room temperature with the chemical formula

C₈H₇NO₅. A summary of its key quantitative properties is presented in the table below for easy

reference.

Property Value Reference

Molecular Weight 197.14 g/mol [4]

Melting Point 196.5-200.5 °C [1]

CAS Number 33844-21-2 [1]

Appearance Solid [4]

Key Synthetic Methodologies
The primary and most commonly cited method for the laboratory-scale synthesis of 4-Methoxy-
2-nitrobenzoic acid is the oxidation of 4-methyl-3-nitroanisole. This reaction provides a

reliable route to the desired product with good yield.

Oxidation of 4-Methyl-3-nitroanisole
This synthetic route utilizes the strong oxidizing agent potassium permanganate (KMnO₄) to

convert the methyl group of 4-methyl-3-nitroanisole into a carboxylic acid. The reaction is

typically carried out in an aqueous solution under reflux conditions.
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A logical workflow for this synthesis is depicted in the following diagram:

Starting Material Reaction Workup Final Product

4-Methyl-3-nitroanisole Oxidation with KMnO₄

in water, reflux
Reactant

Filtration
Reaction Mixture

Acidification with HCl
Filtrate

Extraction with Chloroform
Acidified Solution

Drying over MgSO₄
Organic Phases

Concentration
Dried Solution

4-Methoxy-2-nitrobenzoic acid
Crude Product

Click to download full resolution via product page

Synthetic workflow for 4-Methoxy-2-nitrobenzoic acid.

Experimental Protocol: Oxidation of 4-Methyl-3-
nitroanisole
The following protocol is a detailed methodology for the synthesis of 4-Methoxy-2-
nitrobenzoic acid based on the oxidation of 4-methyl-3-nitroanisole.[1]

Materials:

4-Methyl-3-nitroanisole (3.6 g, 18 mmol)

Potassium permanganate (10 g, 63 mmol)

Deionized water (200 mL)

1 N Hydrochloric acid

Chloroform (150 mL)

Anhydrous magnesium sulfate

Procedure:

A mixture of 4-methyl-3-nitroanisole (3.6 g, 18 mmol) and potassium permanganate (10 g, 63

mmol) in 200 mL of water is placed in a round-bottom flask equipped with a reflux condenser.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b188913?utm_src=pdf-body-img
https://www.benchchem.com/product/b188913?utm_src=pdf-body
https://www.benchchem.com/product/b188913?utm_src=pdf-body
https://www.benchchem.com/product/b188913?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5675333.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The mixture is heated to reflux and maintained at this temperature for 24 hours.

After the reaction is complete, the mixture is cooled to room temperature.

The insoluble solids (manganese dioxide) are removed by filtration.

The filtrate is acidified to a pH of 2 with 1 N hydrochloric acid.

The acidified solution is then extracted with chloroform (3 x 50 mL).

The combined organic phases are dried over anhydrous magnesium sulfate and then

filtered.

The filtrate is concentrated under reduced pressure to yield the crude product.

The precipitated solid is collected to give 4-methoxy-2-nitrobenzoic acid. The reported

yield for this procedure is 80%.[1]

Applications in Synthesis
4-Methoxy-2-nitrobenzoic acid is a valuable intermediate in organic synthesis due to the

presence of three distinct functional groups that can be selectively manipulated.

The Carboxylic Acid Group: This group can undergo standard transformations such as

esterification, conversion to acid chlorides, and amidation, allowing for the introduction of a

wide variety of other functional groups.

The Nitro Group: The nitro group is a strong electron-withdrawing group and can be reduced

to an amine. This transformation is fundamental in the synthesis of many pharmacologically

active compounds and dyes, as the resulting amino group can be further functionalized.

The Methoxy Group: The methoxy group is an electron-donating group and directs

electrophilic aromatic substitution to the ortho and para positions.

The interplay of these functional groups makes 4-Methoxy-2-nitrobenzoic acid a versatile

starting material for the synthesis of a range of target molecules. It is utilized in the

development of pharmaceuticals, agrochemicals, and dyes.[1][2]
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Conclusion
4-Methoxy-2-nitrobenzoic acid, while lacking a dramatic discovery story, represents a classic

example of a foundational molecule in organic synthesis. Its preparation via the oxidation of a

readily available precursor is a robust and well-established method. The compound's true value

lies in its utility as a versatile intermediate, providing a gateway to a multitude of more complex

and often biologically active molecules. For researchers and professionals in drug development

and materials science, a thorough understanding of the properties and synthetic accessibility of

4-Methoxy-2-nitrobenzoic acid is essential for the design and execution of innovative

synthetic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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